Cas no 74879-18-8 ((2S)-2-Methylpiperazine)

• Product Name: (2S)-2-Methylpiperazine
• CAS No: 74879-18-8
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD00171452
• CID: 59635
• PubChem ID: 24864688
• Update Time: 2025-05-23

(2S)-2-Methylpiperazine Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-2-Methylpiperazine
• S-(+)-2-Methylpiperazine
• (S)-(+)-2-methyl piperazine.
• (S)-2-Methylpiperazine
• (2S)-2-methylmorpholine hydrochloride
• (2S)-2-methylpiperazine
• (S)-2-(+)-methylpiperazine
• (S)-2-methyl morpholine hydrochloride
• (S)-2-Methylmorpholine hcl
• AK-42092
• ANW-72341
• CTK8C4557
• LS30016
• PubChem17028
• S-(+)-2-methyl-piperazine
• S-(+)-2-methylpyperazine
• S-MP
• SureCN2771470
• PIPERAZINE, 2-METHYL-, (2S)-
• (S)-2-Methyl-Piperazine
• 2-(s)-methylpiperazine
• C5VI3S1YC0
• 2-Methylpiperazine, (S)-
• (S)-3-Methylpiperazine
• (-)-2-Methylpiperazine
• S-(-)-2-Methylpiperazine
• (S)-2-Methyl-1-piperazine
• Piperazine, 2-methyl-, (S)-
• s-2-methylpiperazine
• PubChem9701
• 2beta-Methylpiperazine
• 2(S)-methylpiperazine
• PubChem15035
• (S)-2-methylpiperazin
• 2(s)-methyl piperazine
• (2S)
• JOMNTHCQHJPVAZ-YFKPBYRVSA-N
• A9573
• (S)-(+)-2-Methylpiperazine, 99%
• (S)-2-methylpiperazine;(S)-(+)-2-Methylpiperazine
• (S)-2-methylpiperzine
• PS-9389
• Q27275227
• Z1187834254
• SCHEMBL16558
• 2-(S)-methyl piperazine
• (5)-2-methyl-piperazine
• MFCD00171452
• AC-6756
• AKOS006237916
• CS-W011321
• DS-1373
• M1424
• AM81347
• J-502319
• (S)-(-)-2-methylpiperazine
• (2S)-2-methyl-piperazine
• AKOS005259911
• UNII-C5VI3S1YC0
• EN300-76229
• 74879-18-8
• (S)-2-methyl piperazine
• J-502092
• STL555389
• DB-005026
• BBL101593
• (2S)-2-Methylpiperazine

• MDL： MFCD00171452
• Inchi： 1S/C5H12N2/c1-5-4-6-2-3-7-5/h5-7H,2-4H2,1H3/t5-/m0/s1
• InChI Key： JOMNTHCQHJPVAZ-YFKPBYRVSA-N
• SMILES： N1CCNC[C@@H]1C
• BRN： 3647995

Computed Properties

• Exact Mass: 100.10016
• Monoisotopic Mass: 100.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 24.1

Experimental Properties

• Color/Form: Grayish yellow or white crystals
• Density: 0.9305 (estimate)
• Melting Point: 91-93 °C (lit.)
• Boiling Point: 155-156 ºC
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: 1.4378 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 24.06
• LogP: 0.22530
• Sensitiveness: Air Sensitive & Hygroscopic
• Specific Rotation: 13.5 º (c=1, toluene)
• Optical Activity: [α]20/D +6.8°, c = 1 in ethanol
• Solubility: Soluble in water.

(2S)-2-Methylpiperazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1325
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26
• RTECS：TM1225020
• Hazardous Material Identification：
• Risk Phrases：R11;R34
• Safety Term：S16;S26;S36/37/39;S45
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1 (8)
• PackingGroup：III
• Storage Condition：Store at room temperature

Additional information on (2S)-2-Methylpiperazine

Exploring the Versatile Applications and Properties of (2S)-2-Methylpiperazine (CAS No. 74879-18-8)

(2S)-2-Methylpiperazine, with the CAS number 74879-18-8, is a chiral piperazine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its methyl group at the 2-position and S-configuration, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it a valuable intermediate in drug discovery and development.

The chirality of (2S)-2-Methylpiperazine plays a pivotal role in its applications, particularly in the design of enantioselective catalysts and chiral drugs. Researchers are increasingly focusing on chiral auxiliaries and asymmetric synthesis, making this compound a hot topic in modern organic chemistry. The demand for high-purity (2S)-2-Methylpiperazine has surged due to its utility in creating pharmaceutical intermediates with enhanced efficacy and reduced side effects.

One of the most searched questions about (2S)-2-Methylpiperazine relates to its synthesis methods. Common approaches include the resolution of racemic mixtures or asymmetric hydrogenation of precursor compounds. Recent advancements in enzymatic resolution and green chemistry have made the production of this compound more sustainable, aligning with the growing emphasis on eco-friendly synthesis in the chemical industry.

In the pharmaceutical sector, (2S)-2-Methylpiperazine is widely used as a key intermediate for drugs targeting central nervous system (CNS) disorders, cardiovascular diseases, and antimicrobial agents. Its incorporation into drug molecules often enhances their bioavailability and target specificity, addressing common challenges in drug development. The compound's versatility also extends to agrochemicals, where it contributes to the creation of more effective and environmentally friendly pesticides.

The global market for (2S)-2-Methylpiperazine is expanding, driven by the increasing demand for chiral compounds in various industries. Market analysts highlight the compound's role in the development of next-generation therapeutics and specialty chemicals. With the rise of personalized medicine, the need for enantiomerically pure compounds like (2S)-2-Methylpiperazine is expected to grow significantly in the coming years.

From a regulatory perspective, (2S)-2-Methylpiperazine is generally recognized as safe when handled according to standard laboratory protocols. However, researchers and manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. The compound's stability under various conditions makes it a reliable choice for industrial applications, though proper storage in cool, dry environments is recommended to maintain its integrity.

Recent studies have explored novel applications of (2S)-2-Methylpiperazine in material science, particularly in the development of chiral polymers and coordination complexes. These innovations open new avenues for the compound's use in advanced technologies, including catalysis and sensors. The scientific community continues to investigate its potential, making (2S)-2-Methylpiperazine a compound of enduring interest.

For those seeking high-quality (2S)-2-Methylpiperazine, it's essential to partner with reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity, typically specified as ≥98% or higher, significantly impacts its performance in various applications. As research progresses, we can anticipate even more innovative uses for this remarkable chiral building block.